Cas no 39946-25-3 (2-(N-Morpholino)ethanesulfonic acid potassium salt)

• Product Name: 2-(N-Morpholino)ethanesulfonic acid potassium salt
• CAS No: 39946-25-3
• MF: C₆H₁₂KNO₄S
• MW: 233.327081680298
• MDL: MFCD00069752
• CID: 55129
• PubChem ID: 24896577
• Update Time: 2025-11-07

2-(N-Morpholino)ethanesulfonic acid potassium salt Chemical and Physical Properties

Names and Identifiers

• 2-(N-Morpholino)ethanesulfonic acid potassium salt
• MES potassium salt
• potassium,2-morpholin-4-ylethanesulfonate
• MFCD00069752
• Potassium 2-morpholinoethanesulfonate
• potassium 2-morpholin-4-ylethanesulfonate
• potassium 2-(morpholin-4-yl)ethanesulfonate
• 4-Morpholineethanesulfonic acid, potassium salt
• potassium MES
• Q27135618
• MES potassium salt, >=99% (titration)
• FT-0751128
• MES potassium salt, Vetec(TM) reagent grade, 99%
• 39946-25-3
• POTASSIUM 4-MORPHOLINEETHANESULFONATE
• A824816
• 2-morpholinoethanesulfonic acid potassium salt
• 4-Morpholineethanesulfonic acid, potassium salt (1:1)
• CS-0202613
• potassium;2-morpholin-4-ylethanesulfonate
• D95794
• MES (potassium)
• AKOS024386306
• AS-68402
• SCHEMBL190393
• 4-Morpholineethanesulfonic acid potassium salt
• potassium 2-(4-morpholinyl)ethanesulfonate
• potassium 2-(morpholin-4-yl)ethane-1-sulfonate
• AKOS015898833
• HY-D0858E
• DTXSID40635734
• MESpotassium salt
• CHEBI:67099
• potassium 2-(N-morpholino)ethanesulfonate
• IMFIKFZWLAWMQE-UHFFFAOYSA-M
• MES-potassium salt

• MDL： MFCD00069752
• Inchi： 1S/C6H13NO4S.K/c8-12(9,10)6-3-7-1-4-11-5-2-7;/h1-6H2,(H,8,9,10);/q;+1/p-1
• InChI Key： IMFIKFZWLAWMQE-UHFFFAOYSA-M
• SMILES： [K+].S(CCN1CCOCC1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 233.01200
• Monoisotopic Mass: 233.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 0.9270
• Solubility: H2O: 0.35 g/mL, clear, colorless
• PSA: 78.05000
• LogP: -0.11750

2-(N-Morpholino)ethanesulfonic acid potassium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Other Chemical Reagents

Additional information on 2-(N-Morpholino)ethanesulfonic acid potassium salt

2-(N-Morpholino)ethanesulfonic acid potassium salt (CAS No. 39946-25-3): An Overview

2-(N-Morpholino)ethanesulfonic acid potassium salt (MES-K), with the CAS number 39946-25-3, is a versatile compound widely used in various biochemical and pharmaceutical applications. This compound is a potassium salt of 2-(N-morpholino)ethanesulfonic acid, which is a zwitterionic buffer known for its excellent buffering capacity in the pH range of 5.5 to 7.0. MES-K is particularly valuable in maintaining stable pH conditions in biological systems, making it an essential component in numerous research and industrial processes.

The chemical structure of 2-(N-Morpholino)ethanesulfonic acid potassium salt consists of a morpholine ring attached to an ethanesulfonic acid group, with the potassium ion serving as the counterion. This unique structure provides MES-K with several advantageous properties, including high solubility in water, low toxicity, and minimal interference with biological processes. These characteristics make it an ideal buffer for a wide range of applications, from cell culture media to enzyme assays and chromatographic separations.

In recent years, the use of MES-K has gained significant attention in the field of biotechnology and pharmaceutical research. One of the key areas where MES-K has shown remarkable utility is in the stabilization of proteins and enzymes. Studies have demonstrated that MES-K can effectively maintain the structural integrity and functional activity of proteins under various conditions, including temperature changes and pH variations. This property is crucial for the development of protein-based therapeutics and diagnostic assays.

Moreover, MES-K has been extensively used in the preparation of cell culture media. The ability to maintain a stable pH environment is critical for the growth and viability of cells in culture. Research has shown that MES-K can provide better pH stability compared to other commonly used buffers, such as HEPES and Tris. This improved stability contributes to higher cell yields and better consistency in experimental results, making MES-K a preferred choice for many researchers and biotech companies.

In addition to its buffering properties, MES-K has also been explored for its potential in drug delivery systems. The zwitterionic nature of MES-K allows it to interact favorably with biological membranes, enhancing the permeability and bioavailability of co-administered drugs. Recent studies have investigated the use of MES-K as a carrier molecule for targeted drug delivery, particularly in cancer therapy. Preliminary results have shown promising outcomes, suggesting that MES-K could play a significant role in improving the efficacy and reducing the side effects of cancer treatments.

The pharmaceutical industry has also leveraged the unique properties of MES-K in the development of new formulations. For instance, MES-K has been used as a stabilizing agent in oral suspensions and injectable solutions, ensuring that active pharmaceutical ingredients (APIs) remain stable and effective over extended periods. This application is particularly important for drugs that are sensitive to pH changes or prone to degradation under certain conditions.

From an environmental perspective, MES-K is considered environmentally friendly due to its low toxicity and biodegradability. This makes it a preferred choice over other buffers that may have adverse environmental impacts. Regulatory bodies such as the Environmental Protection Agency (EPA) have classified MES-K as a safe compound for use in various applications, further supporting its widespread adoption.

In conclusion, 2-(N-Morpholino)ethanesulfonic acid potassium salt (MES-K) with CAS number 39946-25-3 is a highly versatile compound with numerous applications in biochemical research, pharmaceutical development, and biotechnology. Its excellent buffering capacity, low toxicity, and environmental safety make it an indispensable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new applications and benefits, MES-K is likely to remain a key component in many advanced scientific endeavors.